Cas no 88107-66-8 (1,3-Propanediamine, N-[(3-methylphenyl)methyl]-)
88107-66-8 structure
Product Name:1,3-Propanediamine, N-[(3-methylphenyl)methyl]-
CAS No:88107-66-8
MF:C11H18N2
MW:178.274022579193
CID:644774
PubChem ID:17993890
Update Time:2025-04-19
1,3-Propanediamine, N-[(3-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine, N-[(3-methylphenyl)methyl]-
- N'-[(3-methylphenyl)methyl]propane-1,3-diamine
- DTXSID20592013
- (3-AMINOPROPYL)[(3-METHYLPHENYL)METHYL]AMINE
- AKOS000264952
- N~1~-[(3-Methylphenyl)methyl]propane-1,3-diamine
- 88107-66-8
- SCHEMBL10876835
- N-(3-methylbenzyl)propane-1,3-diamine
-
- Inchi: 1S/C11H18N2/c1-10-4-2-5-11(8-10)9-13-7-3-6-12/h2,4-5,8,13H,3,6-7,9,12H2,1H3
- InChI Key: NXSZCPBBZUMDNI-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=C(C)C=1)CCCN
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38Ų
1,3-Propanediamine, N-[(3-methylphenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626171-1g |
N1-(3-methylbenzyl)propane-1,3-diamine |
88107-66-8 | 98% | 1g |
¥5610.00 | 2024-04-27 |
1,3-Propanediamine, N-[(3-methylphenyl)methyl]- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
88107-66-8 (1,3-Propanediamine, N-[(3-methylphenyl)methyl]-) Related Products
- 13910-48-0(3-(Benzylamino)propylamine)
- 2032-33-9(benzyl(propyl)amine)
- 39190-96-0((4-methylphenyl)methyl(propyl)amine)
- 2403-22-7(N-Butylbenzylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk